Cas no 104934-54-5 (3-Octadecylthiophene)
3-Octadecylthiophene structure
Product Name:3-Octadecylthiophene
CAS No:104934-54-5
MF:C22H40S
MW:336.618005752563
MDL:MFCD00191567
CID:138272
PubChem ID:87574236
Update Time:2025-04-19
3-Octadecylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-octadecyl-
- 3-Octadecylthiophene
- 3-n-Octadecylthiophene
- 3-octadecyl-Thiophene
- BOC-D-HOCYS(TRT)-OH
- 3-n-Octadecylthiophene1000µg
- 3-Stearylthiophene
- ARFJPHXJBIEWSZ-UHFFFAOYSA-N
- VT20248
- O0245
- A801104
- AKOS005255126
- T71556
- N-(2-(2-Bromobenzyloxy)-5-chlorophenyl)formamide
- SCHEMBL148237
- FT-0642577
- W-200078
- DTXSID20340738
- 104934-54-5
- GEO-02055
- ? 3-N-Octadecylthiophene
- MFCD00191567
- DB-040575
-
- MDL： MFCD00191567
- Inchi： 1S/C22H40S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23-21-22/h19-21H,2-18H2,1H3
- InChI Key： ARFJPHXJBIEWSZ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 336.28500
- Monoisotopic Mass: 336.28507245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 11.5
- Topological Polar Surface Area: 28.2
Experimental Properties
- Density: 0.895
- Melting Point: 37.0 to 42.0 deg-C
- Boiling Point: 422.8 °C at 760 mmHg
- Flash Point: 157.6 °C
- Refractive Index: 1.488
- PSA: 28.24000
- LogP: 8.55210
3-Octadecylthiophene Security Information
- Hazardous Material transportation number：UN 3260 8/PG 2
- WGK Germany：3
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：6.1
- Storage Condition：0-10°C
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R32; R34
3-Octadecylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Octadecylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024311-1g |
3-Octadecylthiophene |
104934-54-5 | >98.0%(GC) | 1g |
￡90.00 | 2022-03-01 | |
| Fluorochem | 024311-5g |
3-Octadecylthiophene |
104934-54-5 | >98.0%(GC) | 5g |
￡299.00 | 2022-03-01 | |
| TRC | O148555-10mg |
3-Octadecylthiophene |
104934-54-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O148555-50mg |
3-Octadecylthiophene |
104934-54-5 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O148555-100mg |
3-Octadecylthiophene |
104934-54-5 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0245-5g |
3-Octadecylthiophene |
104934-54-5 | 98.0%(GC) | 5g |
￥1390.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0245-1g |
3-Octadecylthiophene |
104934-54-5 | 98.0%(GC) | 1g |
￥440.0 | 2022-06-10 | |
| abcr | AB139787-1 g |
3-n-Octadecylthiophene, 98%; . |
104934-54-5 | 98% | 1 g |
€154.60 | 2023-07-20 | |
| abcr | AB139787-5 g |
3-n-Octadecylthiophene, 98%; . |
104934-54-5 | 98% | 5 g |
€457.70 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O866526-1g |
3-Octadecylthiophene |
104934-54-5 | ≥98% | 1g |
567.00 | 2021-05-17 |
3-Octadecylthiophene Related Literature
-
Yu Wang,Ashley A. Mills,William B. Euler,Brett L. Lucht Chem. Commun. 2006 2121
-
Bibi Amna,Humaira Masood Siddiqi,Abbas Hassan,Turan Ozturk RSC Adv. 2020 10 4322
-
Vladimir V. Arslanov Russ. Chem. Rev. 2000 69 883
-
4. Enantioselective chiral poly(thiophenes)Marc Lemaire,Didier Delabouglise,Robert Garreau,Alain Guy,Jean Roncali J. Chem. Soc. Chem. Commun. 1988 658
-
5. Formation of novel electrically conductive Langmuir–Blodgett multilayer thin films of poly(3-alkylthiophenes)Itsuo Watanabe,Keith Hong,Michael F. Rubner J. Chem. Soc. Chem. Commun. 1989 123
104934-54-5 (3-Octadecylthiophene) Related Products
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- 65016-62-8(3-Octylthiophene)
- 104934-51-2(Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade)
- 1693-86-3(3-Hexylthiophene)
- 119269-24-8(3-Hexadecylthiophene)
- 104934-53-4(Poly(3-dodecylthiophene-2,5-diyl), regioregular)
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